![molecular formula C6H12 B008377 4-Methyl-1-pentene CAS No. 25068-26-2](/img/structure/B8377.png)
4-Methyl-1-pentene
Overview
Description
what is '4-Methyl-1-pentene'? this compound is an organic compound with the molecular formula C5H10. It is a colorless liquid with a sweet, gasoline-like odor. It is used as a solvent and in the production of polymers and other chemicals. the use of 'this compound' this compound can be used in a variety of industrial applications. It is commonly used as a monomer in the production of plastics, elastomers, and synthetic lubricants. It can also be used as a solvent for paints, varnishes, and resins. Additionally, it is used as a fuel additive and as a starting material for the production of other organic compounds. the chemistry of 'this compound' this compound is an organic compound with the molecular formula C₅H₁₀. It is a colorless liquid with a sweet, gasoline-like odor. It is a volatile hydrocarbon belonging to the class of alkenes, and is commonly used as a solvent and in the production of synthetic rubber. The chemical structure of this compound consists of a carbon-carbon double bond between the fourth and fifth carbons of the five-carbon chain. This double bond is flanked by four methyl groups, hence the name this compound. The chemical reactivity of this compound is typical of alkenes. It reacts with halogens to form halohydrins, and with strong acids to form alcohols. It can also be oxidized to form aldehydes and ketones, and can be polymerized to form polymers. It is also capable of undergoing addition reactions with hydrogen, halogens, and other compounds. the biochemical/physical effects of 'this compound' this compound is a hydrocarbon compound that is used in the production of a variety of chemicals, such as plastics, paint, and solvents. It is also used as a fuel additive. When this compound is inhaled, it can cause irritation to the respiratory tract. It can also cause skin and eye irritation. In high concentrations, it can cause dizziness, headaches, and nausea. Long-term exposure to this compound can lead to liver and kidney damage. At a biochemical level, this compound is metabolized in the body to form carbon dioxide and water. It can also be metabolized to form other compounds, such as acetaldehyde and formaldehyde. These compounds can be toxic to the body and can cause a variety of health problems. At a physical level, this compound is a colorless liquid with a sweet odor. It has a boiling point of 46.5°C and a flash point of -18°C. It is highly flammable and can cause fires if not handled properly. the benefits of 'this compound' 1. This compound is a useful industrial chemical used in the production of polymers, plastics, and other materials. 2. It is a very stable compound and has a high boiling point, making it an ideal choice for industrial applications. 3. It is also used in the production of paints, coatings, and other products. 4. This compound is a non-toxic, non-irritant, and non-flammable compound, making it safe for use in a variety of applications. 5. It is also used in the production of pharmaceuticals, food additives, and other products. 6. This compound is an economical choice for industrial applications, as it is relatively inexpensive compared to other compounds. the related research of 'this compound' Research related to this compound may include the following topics: 1. Synthesis of this compound 2. Physical properties of this compound 3. Reactivity of this compound 4. Chemical reactions of this compound 5. Industrial applications of this compound 6. Biological activity of this compound 7. Environmental fate of this compound 8. Toxicology of this compound 9. Structure-activity relationships of this compound 10. Computational modeling of this compound
Scientific Research Applications
Energy Storage Applications : Poly-4-methyl-1-pentene composites are used in electrical capacitors for energy storage, owing to their excellent dielectric performance and suitability for high energy density with low dielectric loss (Ghule, Laad, & Tiwari, 2021).
Medical and Industrial Products : Isotactic poly(4-methyl-1-pentene) is widely used in industrial and medical products. The production of micro- or nanofibers from this material further expands its usefulness (Lee, Givens, Chase, & Rabolt, 2006).
Porous Structures Creation : It can be used to prepare porous structures through a thermally induced phase-separation method. The structures vary based on factors like polymer concentration and cooling temperature (Zhang et al., 2009).
Spectroscopy Analysis : The fundamental bands of Poly(this compound) can be analyzed using Fourier transform infrared and Raman spectroscopy, which is important for understanding its chemical structure (Samuel & Mohan, 2004).
Polymerization Processes : 4-Methyl-2-pentene can be polymerized to yield a high molecular weight isotactic homopolymer of this compound, which is significant in creating polymers with specific properties (OtsuTakayuki et al., 1975).
Copolymer Synthesis : It is also used in synthesizing copolymers, as demonstrated in studies like the ethylene/4-methyl-1-pentene copolymers prepared with metallocene precatalysts, which simplifies spectral assignments (Losio et al., 2006).
Amorphous Elastomers : Polymerized at low temperatures, it produces amorphous elastomers with low glass transition temperatures, useful in various applications (Gao et al., 2011).
Surface Effects : Poly(this compound) shows special surface effects in elastic compressional and shear constants, which is important in materials science (Krüger, Peetz, & Pietralla, 1978).
Copolymer Structure Changes : Introducing rigid cyclic units into copolymers with this compound changes their structure and properties, which is significant for material engineering and design (Mizuno et al., 1992).
High Energy Storage Films : Functionalized poly(this compound) films have been developed for high energy storage applications, demonstrating significant advances in material technology (Zhang et al., 2016).
Mechanism of Action
Safety and Hazards
4-Methyl-1-pentene is harmful if inhaled or swallowed . Vapor or mist is irritating to the eyes, mucous membrane, and upper respiratory tract . It causes skin irritation . Symptoms of exposure may include a burning sensation, coughing, wheezing, laryngitis, shortness of breath, headache, nausea, and vomiting .
Future Directions
Poly(4-methyl-1-pentene)-based mixed matrix membranes (MMMs) have attracted great attention for capturing carbon dioxide (CO2), which is an environmental pollutant with a greenhouse effect . The CO2 permeability in different MMMs constituted of poly(this compound) (PMP) and nanoparticles was comprehensively analyzed from the experimental point of view . It was found that the mixed matrix membrane constituted of PMP and TiO2-NT (functionalized nanotube with titanium dioxide) is the best medium for CO2 separation .
Biochemical Analysis
Biochemical Properties
It is known that it is a reactive compound, particularly with strong oxidizers
Cellular Effects
It has been observed that it can cause irritation in the eyes, skin, digestive tract, and respiratory tract upon exposure
Molecular Mechanism
It is known that it can react exothermically with reducing agents to release gaseous hydrogen
Temporal Effects in Laboratory Settings
It is known that it is a stable compound
Dosage Effects in Animal Models
It has been observed that it can cause irritation in the digestive tract and respiratory tract upon exposure
properties
IUPAC Name |
4-methylpent-1-ene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12/c1-4-5-6(2)3/h4,6H,1,5H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSSSPWUEQFSQQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12 | |
Record name | 4-METHYL-1-PENTENE | |
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Related CAS |
25068-26-2, 24979-98-4 | |
Record name | Poly(4-methyl-1-pentene) | |
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Record name | 1-Pentene, 4-methyl-, homopolymer, isotactic | |
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DSSTOX Substance ID |
DTXSID3061001 | |
Record name | 4-Methyl-1-pentene | |
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Molecular Weight |
84.16 g/mol | |
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Physical Description |
4-methyl-1-pentene is a colorless liquid. (USCG, 1999), Colorless liquid; [CAMEO] | |
Record name | 4-METHYL-1-PENTENE | |
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Record name | 4-Methyl-1-pentene | |
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Boiling Point |
127.4 to 129.2 °F at 760 mmHg (USCG, 1999) | |
Record name | 4-METHYL-1-PENTENE | |
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Flash Point |
-25 °F (USCG, 1999) | |
Record name | 4-METHYL-1-PENTENE | |
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Density |
0.665 (USCG, 1999) - Less dense than water; will float | |
Record name | 4-METHYL-1-PENTENE | |
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Vapor Pressure |
438.93 mmHg (USCG, 1999), 272.0 [mmHg] | |
Record name | 4-METHYL-1-PENTENE | |
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Record name | 4-Methyl-1-pentene | |
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CAS RN |
691-37-2, 25068-26-2 | |
Record name | 4-METHYL-1-PENTENE | |
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Record name | 4-Methyl-1-pentene | |
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Record name | 4-Methyl-1-pentene | |
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Record name | Poly(4-methyl-1-pentene) | |
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Record name | 4-METHYL-1-PENTENE | |
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Record name | 1-Pentene, 4-methyl- | |
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Record name | 4-Methyl-1-pentene | |
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Record name | 4-methylpent-1-ene | |
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Record name | 4-METHYL-1-PENTENE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 4-Methyl-1-pentene?
A1: this compound has the molecular formula C6H12 and a molecular weight of 84.16 g/mol.
Q2: What are the key spectroscopic characteristics of this compound?
A2: Far-infrared spectroscopy has been utilized to study this compound, revealing insights into its chain conformation and crystallinity. [] Some bands in the far-infrared spectrum appear split, suggesting non-uniformity in its helical structure. []
Q3: What is the significance of the glass transition temperature in poly(this compound)?
A3: The glass transition temperature (Tg) of poly(this compound) is an important parameter that affects its flexibility and processability. [] Branched polypropenes, synthesized by incorporating this compound, exhibit Tg values ranging from −65 up to 26 °C, depending on the comonomer content. []
Q4: How does surface chlorination affect the gas permeability of poly(this compound)?
A5: Gas-solid photochlorination can be used to modify the surface of poly(this compound) films. [] The depth and extent of chlorination (Cl:C ratio) significantly affect the gas permeability of the resulting membranes. [] For instance, a densely and deeply chlorinated membrane exhibits improved selectivity for H2/N2 compared to the unmodified polymer. []
Q5: How is this compound produced through propylene dimerization?
A6: this compound is primarily produced through the catalytic dimerization of propylene. [, , ] Potassium-copper based catalysts have demonstrated high selectivity for this compound formation in this reaction. []
Q6: What factors influence the selectivity of propylene dimerization towards this compound?
A7: Several factors influence the selectivity of propylene dimerization towards this compound, including catalyst composition, reaction temperature, and pressure. [, ] The addition of metal powders, potassium alkoxides, and tertiary amines to potassium-based catalysts can significantly impact both the reaction rate and selectivity for this compound. []
Q7: What role does beta-methyl elimination play in this compound production?
A8: Hafnocene catalysts are known to promote propylene dimerization to this compound through a mechanism involving beta-methyl elimination. [] The selectivity of this process is influenced by the hafnocene ligand structure, reaction temperature, pressure, and the concentration of the co-catalyst (e.g., methylaluminoxane). []
Q8: What are the typical catalysts used for the polymerization of this compound?
A9: this compound can be polymerized using various catalysts, including Ziegler-Natta catalysts (e.g., titanium tetrachloride and lithium aluminum tetradecyl) [] and metallocene catalysts. [, , , , ]
Q9: How does the choice of catalyst affect the properties of poly(this compound)?
A10: Different catalysts lead to varying molecular weights, tacticity, and microstructures in the resulting poly(this compound). [, , , ] This directly impacts the polymer's thermal properties, crystallinity, and mechanical strength.
Q10: What are the advantages of using metallocene catalysts for this compound polymerization?
A11: Metallocene catalysts offer significant advantages in this compound polymerization, including high activity, control over molecular weight, and the ability to produce polymers with narrow molecular weight distributions. [, , ] They also enable the synthesis of specific tactic forms of poly(this compound), influencing its properties.
Q11: What are the common comonomers used with this compound in copolymerization?
A12: Common comonomers used with this compound include ethylene [, , , , , ], propylene [, ], 1-hexene [, ], and 1-octene. []
Q12: How does the incorporation of comonomers affect the properties of poly(this compound)?
A13: The incorporation of comonomers can significantly alter the properties of poly(this compound). For instance, copolymerization with ethylene can enhance the flexibility and processability of the resulting material. [, , , ] The incorporation of 1-hexene or 1-octene can improve the solubility of poly(this compound) in common organic solvents. [, ]
Q13: What is the significance of tacticity in poly(this compound) copolymers?
A14: Tacticity plays a crucial role in determining the properties of poly(this compound) copolymers. [, , ] Isotactic poly(this compound), for example, exhibits different crystalline forms and melting points compared to its syndiotactic counterpart. [] The choice of catalyst can directly influence the tacticity of the resulting copolymers.
Q14: Can block copolymers be synthesized from this compound using single-site catalysts?
A15: Research indicates that ethene/1-olefin blocky copolymers, including those containing this compound, can be synthesized using nonliving insertion copolymerizations with isospecific single-site catalysts. [] The degree of blockiness is influenced by the catalyst's stereospecificity. []
Q15: What are the potential applications of poly(this compound)?
A16: Poly(this compound) possesses properties such as high transparency, heat resistance, low density, and good chemical resistance, making it suitable for diverse applications. [, , , , , ] These include medical equipment, heat-resistant food foils, transparent pipes, coatings for electrical wires, films, and hollow molded bodies. [, , , , , ]
Q16: Can poly(this compound) be used for membrane separation processes?
A17: The inherent gas permeability of poly(this compound) makes it suitable for membrane separation applications. [, ] Surface modifications, such as photochlorination, can further enhance its selectivity for specific gases. [] Additionally, incorporating polyelectrolyte multilayers onto poly(this compound) films can create asymmetric membranes with tailored gas separation properties. []
Q17: How have computational methods been used to study poly(this compound)?
A18: Monte Carlo (MC) simulations have been instrumental in studying the crystal structure and gas solubility of isotactic poly(this compound). [] These simulations provide valuable insights into the packing arrangement of polymer chains and the interaction of gas molecules with the polymer matrix. []
Q18: Can computational models predict the solubility of gases in poly(this compound)?
A19: MC simulations, combined with methods like Widom's test-particle insertion, can effectively predict the solubility of various gases (He, H2, Ar, O2, CH4, and CO2) in crystalline poly(this compound). [] The accuracy of these predictions depends on the chosen model for the penetrant molecule. []
Q19: What is the role of molecular modeling in understanding the properties of this compound polymers?
A20: Molecular modeling techniques contribute to a deeper understanding of structure-property relationships in this compound polymers. [] They provide insights into chain conformation, packing behavior, and interactions with other molecules, which ultimately dictate the material's macroscopic properties.
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